Cas no 88572-20-7 (2-methyloxane-4-carbonitrile)

• Product Name: 2-methyloxane-4-carbonitrile
• CAS No: 88572-20-7
• MF: C₇H₁₁NO
• MW: 125.168341875076
• CID: 628284
• PubChem ID: 13197201
• Update Time: 2025-06-09

2-methyloxane-4-carbonitrile Chemical and Physical Properties

Names and Identifiers

• 2H-Pyran-4-carbonitrile, tetrahydro-2-methyl-
• 2-methyloxane-4-carbonitrile
• Z1192344036
• EN300-127039
• 2-methyltetrahydro-2H-pyran-4-carbonitrile
• DTXSID50526523
• 88572-20-7
• AKOS013417307

• Inchi： 1S/C7H11NO/c1-6-4-7(5-8)2-3-9-6/h6-7H,2-4H2,1H3
• InChI Key： FXTMJUSPCNZIDP-UHFFFAOYSA-N
• SMILES： O1CCC(C#N)CC1C

Computed Properties

• Exact Mass: 125.084063974g/mol
• Monoisotopic Mass: 125.084063974g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 9
• Rotatable Bond Count: 0
• Complexity: 135
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.7
• Topological Polar Surface Area: 33Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Oxanes Oxanes
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Oxanes

Additional information on 2-methyloxane-4-carbonitrile

Introduction to 2-methyloxane-4-carbonitrile (CAS No. 88572-20-7) and Its Emerging Applications in Chemical Biology

2-methyloxane-4-carbonitrile, identified by the chemical abstracts service number 88572-20-7, is a specialized organic compound that has garnered significant attention in the field of chemical biology due to its unique structural and functional properties. This compound, featuring a nitrile group at the fourth position of a methyloxane backbone, presents an intriguing scaffold for the development of novel pharmaceuticals and bioactive molecules. The combination of its oxygenated heterocyclic ring and the electron-withdrawing nature of the nitrile moiety makes it a versatile intermediate in synthetic chemistry, particularly in the design of molecules targeting neurological and inflammatory pathways.

The structure-activity relationship (SAR) of 2-methyloxane-4-carbonitrile has been extensively studied in recent years, revealing its potential as a precursor for bioactive derivatives. Research has demonstrated that modifications to the methyloxane ring, such as further functionalization of the nitrile group or introduction of additional substituents, can significantly alter the pharmacological profile of the compound. This flexibility has enabled chemists to explore its utility in creating molecules with enhanced binding affinity and selectivity for specific biological targets.

One of the most compelling aspects of 2-methyloxane-4-carbonitrile is its role in the synthesis of neuroprotective agents. Emerging evidence suggests that derivatives of this compound may exhibit promising effects in modulating neuroinflammatory responses, which are central to diseases such as Alzheimer's and Parkinson's. The nitrile group, known for its ability to engage in hydrogen bonding interactions with biological receptors, has been particularly highlighted as a key feature contributing to the compound's bioactivity. Furthermore, computational studies have indicated that the methyloxane ring can adopt conformations that optimize interactions with protein targets, enhancing drug-like properties.

In addition to its applications in neurology, 2-methyloxane-4-carbonitrile has shown potential in addressing inflammatory disorders. Recent preclinical studies have revealed that certain derivatives exhibit anti-inflammatory effects by inhibiting key enzymes involved in pro-inflammatory pathways. The compound's ability to cross the blood-brain barrier has also been noted as a significant advantage for therapeutic applications targeting central nervous system disorders. These findings have spurred further investigation into optimizing its pharmacokinetic profile for clinical translation.

The synthetic accessibility of 2-methyloxane-4-carbonitrile is another factor contributing to its growing interest among researchers. Modern synthetic methodologies have enabled efficient production routes for this compound, allowing for rapid exploration of its derivatives. Advances in catalytic processes have particularly facilitated the introduction of diverse functional groups while maintaining high yields and purity standards. This accessibility is crucial for accelerating drug discovery programs and bringing novel therapeutics to market more efficiently.

From a regulatory perspective, 2-methyloxane-4-carbonitrile (CAS No. 88572-20-7) benefits from a well-documented safety profile, which is essential for advancing preclinical and clinical studies. Extensive toxicological assessments have been conducted on related compounds, providing valuable data on its potential risks and safe dosage ranges. These studies have laid a solid foundation for researchers to proceed with more complex investigations without compromising safety standards.

The integration of machine learning (ML) and artificial intelligence (AI) into drug discovery has further enhanced the utility of 2-methyloxane-4-carbonitrile as a building block. Predictive models have been developed to identify optimal derivatives based on structural features predictive of bioactivity, significantly reducing the time required for hit identification and optimization. These computational tools are particularly valuable in exploring large chemical spaces efficiently, ensuring that promising candidates are rapidly prioritized for experimental validation.

The future prospects for 2-methyloxane-4-carbonitrile are bright, with ongoing research aiming to expand its therapeutic applications beyond neurological and inflammatory diseases. Exploration into its potential as an antiviral agent has recently gained traction, driven by the need for novel compounds capable of combating emerging viral threats. Additionally, its role in developing kinase inhibitors for cancer therapy is being actively investigated, leveraging its ability to modulate enzyme activity through precise structural design.

In conclusion, 2-methyloxane-4-carbonitrile (CAS No. 88572-20-7) represents a significant advancement in chemical biology research due to its unique structural features and broad applicability across multiple therapeutic areas. Its versatility as a synthetic intermediate, combined with emerging evidence of its bioactivity, positions it as a cornerstone molecule for future drug development efforts. As research continues to uncover new applications and optimize synthetic methodologies, this compound is poised to play an increasingly pivotal role in addressing some of today's most pressing medical challenges.